Cas no 23018-36-2 (Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide)

• Product Name: Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide
• CAS No: 23018-36-2
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 263095
• PubChem ID: 275769
• Update Time: 2025-04-19

Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide
• 5,11-dimethyl-2-oxido-[1]benzofuro[2,3-g]isoquinolin-2-ium
• 5,11-dimethyl-benzo[4,5]furo[2,3-g]isoquinoline 2-oxide
• 5,11-Dimethyl-benzothieno< 2,3-g> isochinolin-2-oxid
• 6-Oxa-ellipticin-N-oxid
• AC1L5IE0
• AC1Q225K
• AG-J-82072
• AR-1H9079
• CTK4F0695
• NSC122802
• Benzofuro[2, 5,11-dimethyl-, 2-oxide
• 5,11-Dimethyl-2-oxo-2lambda~5~-[1]benzofuro[2,3-g]isoquinoline
• NSC-122802
• 23018-36-2
• DTXSID40298383

• Inchi： 1S/C17H13NO2/c1-10-14-9-18(19)8-7-12(14)11(2)17-16(10)13-5-3-4-6-15(13)20-17/h3-9H,1-2H3
• InChI Key： JSWKLJVGXKJYBJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C(C)=C3C=[N+](C=CC3=C(C)C1=2)[O-]

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.28
• Boiling Point: 548.2°Cat760mmHg
• Flash Point: 285.4°C
• Refractive Index: 1.669
• PSA: 40.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans